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Introduction

Accurate quantification of lipids in plasma is crucial for understanding metabolic diseases,
biomarker discovery, and monitoring therapeutic interventions. Triglycerides (TGs) are a key
class of lipids, and their levels are of significant clinical interest. This application note details a
robust protocol for the extraction of lipids from plasma for quantitative analysis, employing a
deuterated triglyceride internal standard (TG-d5) to ensure high accuracy and precision. The
use of a stable isotope-labeled internal standard is essential for correcting for lipid losses
during sample preparation and for mitigating matrix effects during mass spectrometry analysis.
[1][2] This protocol is based on the widely used Folch method, which provides efficient

extraction of a broad range of lipids.[2][3]

Quantitative Data Summary

The use of a deuterated internal standard, such as TG-d5, in conjunction with liquid
chromatography-mass spectrometry (LC-MS) allows for highly accurate and precise
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quantification of triglycerides in plasma. Below is a summary of typical performance data for

such methods.

Parameter Typical Value

Description

Linearity (R?) for TG >0.999

The response is linear over a
wide concentration range,
demonstrating the method's
ability to accurately quantify
both low and high abundance
TGs.[4]

Precision (CV) <15%

The coefficient of variation is
consistently low, indicating
high reproducibility of the
extraction and analysis. For
targeted TG analysis, CVs can
be even lower, in the range of
0.90% to 1.35% at medically

relevant concentrations.[4][5]

Recovery > 90%

The extraction efficiency for
triglycerides is high, ensuring
that the majority of the analyte
is recovered from the plasma

matrix.

Lower Limit of Quantification

Analyte Dependent
(LLOQ)

The LLLOQ is determined for
each specific triglyceride
species and is typically in the
low ng/mL range, allowing for
the quantification of less
abundant TGs.

Experimental Protocol

This protocol details the steps for lipid extraction from human plasma using a modified Folch

method with a TG-d5 internal standard.
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Materials and Reagents:

Human plasma (thawed on ice)

 Triglyceride-d5 (TG-d5) internal standard solution (e.g., in chloroform/methanol)
e Chloroform (HPLC grade)

e Methanol (HPLC grade)

e 0.9% NaCl solution (or 0.88% KCI)

e Glass centrifuge tubes with PTFE-lined caps

o Pipettes and tips

e \Vortex mixer

o Centrifuge (capable of 2,000 x g and 4°C)

« Nitrogen evaporator

Procedure:

e Sample Preparation:

o Thaw frozen plasma samples on ice to prevent lipid degradation.[2]

o To a clean glass centrifuge tube, add a known amount of the TG-d5 internal standard
solution. The amount should be optimized to be within the linear range of the analytical
method.

e Lipid Extraction:
o Add 100 puL of the thawed plasma sample to the tube containing the internal standard.

o Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture to the tube.
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o Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and to precipitate
proteins.[2]

o Incubate the mixture at room temperature for 30 minutes.

e Phase Separation:
o Add 400 pL of 0.9% NacCl solution to the tube to induce phase separation.
o Vortex the mixture for 30 seconds.

o Centrifuge the sample at 2,000 x g for 10 minutes at 4°C. This will result in two distinct
phases: an upper agueous phase and a lower organic phase containing the lipids. A
protein disk may be visible at the interface.[2][6]

e Lipid Collection:

o Carefully collect the lower organic phase using a glass Pasteur pipette, avoiding the
protein disk and the upper aqueous phase.

o Transfer the organic phase to a new clean glass tube.
e Drying and Reconstitution:

o Evaporate the solvent from the collected organic phase to dryness under a gentle stream
of nitrogen gas.

o Reconstitute the dried lipid extract in a solvent suitable for the subsequent LC-MS analysis
(e.g., 100 pL of isopropanol or methanol/chloroform 1:1 v/v).

e Analysis:

o The reconstituted lipid extract is now ready for injection into an LC-MS system for
quantitative analysis of triglycerides.

Experimental Workflow
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Sample Preparation

Lipid Extraction

Add 100 pL Plasma

Add 2 mL
Chloroform:Methanol (2:1)

Vortex for 2 min

Incubate for 30 min

Phase Sgparation

Add 400 pL 0.9% NaCl

Vortex for 30 sec

Centrifuge at 2,000 x g
for 10 min at 4°C

Lipid Collection & Analysis

Collect Lower
Organic Phase

Dry under Nitrogen

Reconstitute in Solvent

LC-MS Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Application Note: Quantitative Lipid Extraction from
Plasma using a Triglyceride-d5 Internal Standard]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15622410/docs#application-note-
quantitative-lipid-extraction-from-plasma-using-a-triglyceride-d5-internal-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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